Cas no 1365272-20-3 (3-(2-fluoro-5-methylphenyl)benzonitrile)

• Product Name: 3-(2-fluoro-5-methylphenyl)benzonitrile
• CAS No: 1365272-20-3
• MF: C₁₄H₁₀FN
• MW: 211.234306812286
• MDL: MFCD21609642
• CID: 2771787
• PubChem ID: 70699767
• Update Time: 2025-08-02

3-(2-fluoro-5-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-5-methylphenyl)benzonitrile
• 1365272-20-3
• [1,1'-Biphenyl]-3-carbonitrile, 2'-fluoro-5'-methyl-
• CS-0211993
• 2'-Fluoro-5'-methyl[1,1'-biphenyl]-3-carbonitrile
• MFCD21609642
• 2'-FLUORO-5'-METHYL-[1,1'-BIPHENYL]-3-CARBONITRILE
• DTXSID90742881
• BS-20720

• MDL： MFCD21609642
• Inchi： 1S/C14H10FN/c1-10-5-6-14(15)13(7-10)12-4-2-3-11(8-12)9-16/h2-8H,1H3
• InChI Key： PSKAKNXFJUEORD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 211.08000
• Monoisotopic Mass: 211.079727485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.67278

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-(2-fluoro-5-methylphenyl)benzonitrile

Research Brief on 1365272-20-3 and 3-(2-fluoro-5-methylphenyl)benzonitrile in Chemical Biology and Medicine

The compound 1365272-20-3, also known as 3-(2-fluoro-5-methylphenyl)benzonitrile, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique fluorinated aromatic structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research involving 1365272-20-3 is its role as a modulator of specific biological targets. Preliminary investigations suggest that this compound exhibits high affinity for certain protein kinases, which are critical in signal transduction pathways associated with diseases such as cancer and inflammatory disorders. The presence of the fluorine atom and the benzonitrile moiety in its structure is believed to enhance its binding efficiency and metabolic stability, making it a valuable scaffold for drug design.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to 3-(2-fluoro-5-methylphenyl)benzonitrile and its derivatives. The study highlighted the use of palladium-catalyzed cross-coupling reactions to achieve high yields and purity. Additionally, the team conducted in vitro assays to evaluate the compound's inhibitory effects on a panel of kinases, revealing selective activity against specific isoforms. These findings underscore the compound's potential as a lead molecule for targeted therapies.

Another significant development is the application of 1365272-20-3 in neurodegenerative disease research. A 2023 study demonstrated that this compound could cross the blood-brain barrier and exhibit neuroprotective effects in preclinical models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress and reduce amyloid-beta aggregation, suggesting a novel therapeutic avenue for neurodegenerative conditions.

Despite these promising results, challenges remain in the development of 3-(2-fluoro-5-methylphenyl)benzonitrile as a therapeutic agent. Issues such as pharmacokinetic optimization, toxicity profiling, and scalability of synthesis need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration and underscores the compound's potential to contribute to advancements in chemical biology and medicine.

In conclusion, 1365272-20-3 and its derivative 3-(2-fluoro-5-methylphenyl)benzonitrile represent a promising area of research in the intersection of chemistry and biology. Continued investigation into their mechanisms of action, therapeutic applications, and synthetic optimization will be crucial for translating these findings into clinical benefits. The compound's unique structural features and biological activities make it a compelling subject for future studies in drug discovery and development.